Cas no 107496-54-8 (3,3-difluorocyclobutane-1-carboxylic acid)

3,3-Difluorocyclobutane-1-carboxylic acid is a fluorinated cyclobutane derivative characterized by its unique structural and electronic properties. The presence of two fluorine atoms at the 3-position enhances its stability and influences its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclobutane ring confers rigidity, while the carboxylic acid group provides a versatile handle for further functionalization. This compound is particularly useful in medicinal chemistry for the design of bioactive molecules, owing to its ability to modulate lipophilicity and metabolic stability. Its high purity and well-defined stereochemistry ensure consistent performance in synthetic applications.

3,3-difluorocyclobutane-1-carboxylic acid structure

107496-54-8 structure

Product Name:3,3-difluorocyclobutane-1-carboxylic acid

CAS No:107496-54-8

MF:C₅H₆F₂O₂

MW:136.096748828888

MDL:MFCD08705857

CID:62684

PubChem ID:13777789

Update Time:2025-05-21

3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,3-Difluorocyclobutanecarboxylic acid
- 3,3-Difluoro-cyclobutanecarboxylic acid
- 3,3-difluorocyclobutane-carboxylic acid
- AC1Q74BF
- ACMC-209yhn
- AGN-PC-00NY1V
- Cyclobutanecarboxylicacid, 3,3-difluoro-
- SureCN118781
- 3,3-Difluoro-cyclobutanec...
- 3,3-Difluorocyclobutanecarboxylic Acid(WXFC0148)
- 3,3-difluorocyclobutane-1-carboxylic acid
- MDL： MFCD08705857
- Inchi： 1S/C5H6F2O2/c6-5(7)1-3(2-5)4(8)9/h3H,1-2H2,(H,8,9)
- InChI Key： PLRCVBKYFLWAAT-UHFFFAOYSA-N
- SMILES： FC1(CC(C(=O)O)C1)F

Computed Properties

Exact Mass: 136.03358
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1

Experimental Properties

Density: 1.37
Melting Point: 51.0 to 55.0 deg-C
Boiling Point: 205 ºC
Flash Point: 78 ºC
PSA: 37.3

3,3-difluorocyclobutane-1-carboxylic acid Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H290-H314
Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
Hazardous Material transportation number：UN 3261 8/PG III
HazardClass：IRRITANT
PackingGroup：III
Storage Condition：Inert atmosphere,2-8°C

3,3-difluorocyclobutane-1-carboxylic acid Pricemore >>

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Fluorochem	093518-1g	3,3-Difluorocyclobutanecarboxylic acid	107496-54-8	95%	1g	￡40.00	2022-03-01
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Chemenu	CM104143-100g	3,3-difluorocyclobutane-1-carboxylic acid	107496-54-8	95%+	100g	$660	2021-08-06
BAI LING WEI Technology Co., Ltd.	1159769-200MG	3,3-Difluoro-cyclobutanecarboxylic acid, 97%	107496-54-8	97%	200MG	￥ 31	2022-04-26
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R109100-25g	3,3-difluorocyclobutane-1-carboxylic acid	107496-54-8	98%	25g	￥630	2024-05-26
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3,3-difluorocyclobutane-1-carboxylic acid Production Method

Production Method 1

86770-80-1

107496-54-8

86770-82-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 72 h, rt; rt → 60 °C; 3 h, 60 °C

Reference

A practical synthesis of 3,3-difluorocyclobutane carboxylic acid

Elend, Dirk; et al, Synthetic Communications, 2005, 35(5), 657-662

Production Method 2

20249-16-5

107496-54-8

86770-82-3

Reaction Conditions

1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 18 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 72 h, rt; rt → 60 °C; 3 h, 60 °C

Reference

A practical synthesis of 3,3-difluorocyclobutane carboxylic acid

Elend, Dirk; et al, Synthetic Communications, 2005, 35(5), 657-662

Production Method 3

15760-35-7

107496-54-8

86770-82-3

Reaction Conditions

1.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Acetonitrile , Dichloromethane , Water ; 30 - 45 min, 5 °C; 18 h, rt
2.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 18 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 72 h, rt; rt → 60 °C; 3 h, 60 °C

Reference

A practical synthesis of 3,3-difluorocyclobutane carboxylic acid

Elend, Dirk; et al, Synthetic Communications, 2005, 35(5), 657-662

3,3-difluorocyclobutane-1-carboxylic acid Raw materials

3,3-difluorocyclobutane-1-carboxylic acid Preparation Products

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3,3-difluorocyclobutane-1-carboxylic acid

3,3-Difluorocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3,3-difluorocyclobutane-1-carboxylic acid, identified by the CAS number 107496-54-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclobutane ring structure, which is a four-membered carbon ring with two fluorine atoms attached at the 3-position and a carboxylic acid group at the 1-position. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and as a building block for advanced materials.

The synthesis of 3,3-difluorocyclobutane-1-carboxylic acid involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. One notable approach involves the fluorination of cyclobutane derivatives using electrophilic fluorination techniques. This method not only enhances the efficiency of the reaction but also allows for better control over the stereochemistry of the product. The resulting compound has been characterized using advanced spectroscopic techniques such as NMR and IR, confirming its structure and purity.

The physical and chemical properties of 3,3-difluorocyclobutane-1-carboxylic acid are highly relevant to its potential applications. The compound exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its reactivity is influenced by the electron-withdrawing effects of the fluorine atoms, which increase the acidity of the carboxylic acid group. This makes it a valuable precursor for synthesizing esters and amides, which are widely used in pharmaceuticals and agrochemicals.

In terms of biological activity, recent research has explored the potential of 3,3-difluorocyclobutane-1-carboxylic acid as a lead compound for drug development. Studies have shown that the cyclobutane ring structure can serve as a scaffold for designing bioactive molecules with improved pharmacokinetic properties. For instance, derivatives of this compound have demonstrated moderate inhibitory activity against certain enzymes involved in cancer progression. These findings highlight its potential as a starting material for developing novel therapeutic agents.

The application of 3,3-difluorocyclobutane-1-carboxylic acid in polymer science is another area of active research. The compound's ability to form stable ester linkages makes it an attractive candidate for synthesizing biodegradable polymers. Recent advancements in polymerization techniques have enabled the incorporation of this compound into polyesters with enhanced mechanical properties. These polymers are being investigated for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In conclusion, 3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 107496-54-8) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover its potential, this compound is likely to play an increasingly important role in both academic and industrial settings.